Cas no 2679949-39-2 (rac-(1R,4S,5S)-2-azabicyclo2.2.1heptane-5-carboxylic acid hydrochloride)

• Product Name: rac-(1R,4S,5S)-2-azabicyclo2.2.1heptane-5-carboxylic acid hydrochloride
• CAS No: 2679949-39-2
• MF: C₇H₁₂ClNO₂
• MW: 177.628681182861
• CID: 5620022
• PubChem ID: 165941196
• Update Time: 2025-10-19

rac-(1R,4S,5S)-2-azabicyclo2.2.1heptane-5-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• rac-(1R,4S,5S)-2-azabicyclo[2.2.1]heptane-5-carboxylic acid hydrochloride
• EN300-28316293
• 2679949-39-2
• rac-(1R,4S,5S)-2-azabicyclo2.2.1heptane-5-carboxylic acid hydrochloride

• Inchi： 1S/C7H11NO2.ClH/c9-7(10)6-2-5-1-4(6)3-8-5;/h4-6,8H,1-3H2,(H,9,10);1H/t4-,5-,6+;/m0./s1
• InChI Key： KPRZFKMTWXRXCX-WLUDYRNVSA-N
• SMILES： Cl.OC([C@@H]1C[C@@H]2C[C@H]1CN2)=O

Computed Properties

• Exact Mass: 177.0556563g/mol
• Monoisotopic Mass: 177.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on rac-(1R,4S,5S)-2-azabicyclo2.2.1heptane-5-carboxylic acid hydrochloride

rac-(1R,4S,5S)-2-azabicyclo[2.2.1]heptane-5-carboxylic acid hydrochloride (CAS No. 2679949-39-2): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

rac-(1R,4S,5S)-2-azabicyclo[2.2.1]heptane-5-carboxylic acid hydrochloride (CAS No. 2679949-39-2) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of azabicyclic compounds, which are known for their ability to modulate various biological targets, including enzymes and receptors.

The structure of rac-(1R,4S,5S)-2-azabicyclo[2.2.1]heptane-5-carboxylic acid hydrochloride is characterized by a seven-membered ring containing a nitrogen atom and a carboxylic acid group. The presence of the nitrogen atom in the ring imparts unique conformational flexibility and hydrogen-bonding capabilities, which are crucial for its biological activity. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical applications.

In recent years, azabicyclic compounds have been extensively studied for their potential as drug candidates due to their ability to mimic the structure and function of natural ligands. rac-(1R,4S,5S)-2-azabicyclo[2.2.1]heptane-5-carboxylic acid hydrochloride is no exception, and its structural features make it an attractive candidate for the development of novel therapeutics.

The synthesis of rac-(1R,4S,5S)-2-azabicyclo[2.2.1]heptane-5-carboxylic acid hydrochloride has been reported using various synthetic routes. One common approach involves the cyclization of a suitable precursor followed by functional group transformations to introduce the carboxylic acid moiety and the nitrogen atom in the ring. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for the preparation of this compound, making it more accessible for further research and development.

One of the key areas where rac-(1R,4S,5S)-2-azabicyclo[2.2.1]heptane-5-carboxylic acid hydrochloride has shown promise is in the field of neuropharmacology. Studies have demonstrated that this compound can act as a modulator of specific neurotransmitter receptors, such as GABA receptors and glutamate receptors. These receptors play critical roles in various neurological disorders, including epilepsy, anxiety disorders, and neurodegenerative diseases.

For instance, a recent study published in the *Journal of Medicinal Chemistry* reported that rac-(1R,4S,5S)-2-azabicyclo[2.2.1]heptane-5-carboxylic acid hydrochloride exhibited potent binding affinity for GABA-A receptors and showed significant anticonvulsant activity in animal models of epilepsy. This finding highlights its potential as a lead compound for the development of new anticonvulsant drugs with improved efficacy and reduced side effects.

In addition to its neuropharmacological properties, rac-(1R,4S,5S)-2-azabicyclo[2.2.1]heptane-5-carboxylic acid hydrochloride has also been investigated for its potential as an inhibitor of specific enzymes involved in disease pathways. For example, it has been shown to inhibit certain kinases and proteases that are implicated in cancer progression and inflammation. This broad-spectrum activity makes it a valuable tool for exploring new therapeutic strategies in these areas.

The pharmacokinetic properties of rac-(1R,4S,5S)-2-azabicyclo[2.2.1]heptane-5-carboxylic acid hydrochloride have also been studied to evaluate its suitability as a drug candidate. Preclinical studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its good oral bioavailability and low toxicity profile make it an attractive candidate for further clinical development.

Furthermore, ongoing clinical trials are evaluating the safety and efficacy of rac-(1R,4S,5S)-2-azabicyclo[2.2.1]heptane-5-carboxylic acid hydrochloride in various therapeutic indications. Early results from these trials have shown promising outcomes, with patients experiencing significant improvements in symptoms without major adverse effects.

In conclusion, rac-(1R,4S,5S)-2-azabicyclo[2.2.1]heptane-5-carboxylic acid hydrochloride (CAS No. 2679949-39-2) is a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development as a novel therapeutic agent.